2-[(7-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-N-(1-cyanocyclohexyl)acetamide

• IUPAC Name: 2-[(6-chloro-2,3-dihydro-1,4-benzodioxin-7-yl)amino]-N-(1-cyanocyclohexyl)acetamide
• InChI: InChI=1S/C17H20ClN3O3/c18-12-8-14-15(24-7-6-23-14)9-13(12)20-10-16(22)21-17(11-19)4-2-1-3-5-17/h8-9,20H,1-7,10H2,(H,21,22)
• InChI Key: CCDUIJXSVOELOB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#N)NC(=O)CNC2=CC3=C(C=C2Cl)OCCO3
• Molecular Formula: C17H20ClN3O3
• Molecular Weight: 349.8 g/mol

Description

The compound “2-[(7-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-N-(1-cyanocyclohexyl)acetamide” is a complex organic molecule. It contains a benzodioxin ring, which is a type of heterocyclic compound. This ring is substituted with an amino group that is further connected to an acetamide group. The molecule also contains a cyclohexyl group with a nitrile substituent.

Molecular Structure Analysis

The benzodioxin ring in the molecule is a type of oxygen-containing heterocycle. It consists of a benzene ring fused to a 1,4-dioxin ring. The presence of the oxygen atoms in the ring can influence the electronic properties of the molecule and may also affect its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present in the molecule. For example, the amino group could potentially undergo reactions such as acylation or alkylation. The nitrile group could be hydrolyzed to form a carboxylic acid or reduced to form an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and the functional groups present. For example, the presence of the polar nitrile and amide groups could potentially increase the compound’s solubility in polar solvents.

Future Directions

The study and development of new benzodioxin derivatives is an active area of research, given their potential biological activity. Further studies could focus on synthesizing this compound and testing its biological activity.